Cas no 2227764-05-6 (4-(1R)-2,2,2-trifluoro-1-hydroxyethylbenzene-1,3-diol)

4-(1R)-2,2,2-Trifluoro-1-hydroxyethylbenzene-1,3-diol is a chiral trifluoromethyl-substituted aromatic compound featuring a hydroxylated benzene core and a stereogenic center. The presence of both phenolic and secondary alcohol functional groups enhances its utility as a versatile intermediate in organic synthesis, particularly for pharmaceuticals and agrochemicals. The trifluoromethyl group imparts increased metabolic stability and lipophilicity, while the hydroxyl groups offer sites for further derivatization. Its (1R) stereochemistry makes it valuable for enantioselective applications. This compound is particularly suited for use in asymmetric catalysis and as a building block for bioactive molecules requiring precise stereochemical control.

4-(1R)-2,2,2-trifluoro-1-hydroxyethylbenzene-1,3-diol structure

2227764-05-6 structure

Product Name:4-(1R)-2,2,2-trifluoro-1-hydroxyethylbenzene-1,3-diol

CAS No:2227764-05-6

MF:C₈H₇F₃O₃

MW:208.134593248367

CID:5899260

PubChem ID:165845239

Update Time:2025-06-09

4-(1R)-2,2,2-trifluoro-1-hydroxyethylbenzene-1,3-diol Chemical and Physical Properties

Names and Identifiers

- 4-(1R)-2,2,2-trifluoro-1-hydroxyethylbenzene-1,3-diol
- EN300-1974444
- 4-[(1R)-2,2,2-trifluoro-1-hydroxyethyl]benzene-1,3-diol
- 2227764-05-6
- Inchi： 1S/C8H7F3O3/c9-8(10,11)7(14)5-2-1-4(12)3-6(5)13/h1-3,7,12-14H/t7-/m1/s1
- InChI Key： JJXPWEFFPIDBBL-SSDOTTSWSA-N
- SMILES： FC([C@@H](C1C=CC(=CC=1O)O)O)(F)F

Computed Properties

Exact Mass: 208.03472857g/mol
Monoisotopic Mass: 208.03472857g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 195
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2
Topological Polar Surface Area: 60.7Å²

4-(1R)-2,2,2-trifluoro-1-hydroxyethylbenzene-1,3-diol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1974444-0.05g	4-[(1R)-2,2,2-trifluoro-1-hydroxyethyl]benzene-1,3-diol	2227764-05-6	0.05g	$1140.0	2023-09-16
Enamine	EN300-1974444-0.1g	4-[(1R)-2,2,2-trifluoro-1-hydroxyethyl]benzene-1,3-diol	2227764-05-6	0.1g	$1195.0	2023-09-16
Enamine	EN300-1974444-0.25g	4-[(1R)-2,2,2-trifluoro-1-hydroxyethyl]benzene-1,3-diol	2227764-05-6	0.25g	$1249.0	2023-09-16
Enamine	EN300-1974444-0.5g	4-[(1R)-2,2,2-trifluoro-1-hydroxyethyl]benzene-1,3-diol	2227764-05-6	0.5g	$1302.0	2023-09-16
Enamine	EN300-1974444-1.0g	4-[(1R)-2,2,2-trifluoro-1-hydroxyethyl]benzene-1,3-diol	2227764-05-6	1g	$1357.0	2023-05-31
Enamine	EN300-1974444-2.5g	4-[(1R)-2,2,2-trifluoro-1-hydroxyethyl]benzene-1,3-diol	2227764-05-6	2.5g	$2660.0	2023-09-16
Enamine	EN300-1974444-5.0g	4-[(1R)-2,2,2-trifluoro-1-hydroxyethyl]benzene-1,3-diol	2227764-05-6	5g	$3935.0	2023-05-31
Enamine	EN300-1974444-10.0g	4-[(1R)-2,2,2-trifluoro-1-hydroxyethyl]benzene-1,3-diol	2227764-05-6	10g	$5837.0	2023-05-31
Enamine	EN300-1974444-1g	4-[(1R)-2,2,2-trifluoro-1-hydroxyethyl]benzene-1,3-diol	2227764-05-6	1g	$1357.0	2023-09-16
Enamine	EN300-1974444-5g	4-[(1R)-2,2,2-trifluoro-1-hydroxyethyl]benzene-1,3-diol	2227764-05-6	5g	$3935.0	2023-09-16